N-(2,3-Dihydro-1H-inden-2-yl)-N-propylbenzamide

• CAS No.: 192569-86-1
• Molecular Formula: C19H21NO
• Molecular Weight: 279.4 g/mol
• IUPAC Name: N-(2,3-dihydro-1H-inden-2-yl)-N-propylbenzamide
• InChI: InChI=1S/C19H21NO/c1-2-12-20(19(21)15-8-4-3-5-9-15)18-13-16-10-6-7-11-17(16)14-18/h3-11,18H,2,12-14H2,1H3
• InChI Key: ZSQSSNSKJMGVEB-UHFFFAOYSA-N
• Canonical SMILES: CCCN(C1CC2=CC=CC=C2C1)C(=O)C3=CC=CC=C3

Description

N-(2,3-Dihydro-1H-inden-2-yl)-N-propylbenzamide is a useful research compound. Its molecular formula is C19H21NO and its molecular weight is 279.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of Indan-2-yl-propyl-amine (20.0 g, 114 mmol) in dichloro methane (200 mL) triethyl amine (17.4 mL, 125 mmol) was added. To this solution was then dropwise added benzoyl chloride (17.6 g, 125 mmol), followed by stirring at ambient temperature for 2 hours. The reaction was finally quenched by addition of dilute hydrochloric acid (50 mL, 10% HCl). The organic layer was separated, washed with water and dried over magnesium sulfate. Evaporation of the solvent yielded 31.5 g (99%) of the title compound as a dark oil.: